Cas no 1696177-20-4 (2-{1,8,10-triazatricyclo7.4.0.0,2,7tridec-8-en-12-yl}ethan-1-ol)

• Product Name: 2-{1,8,10-triazatricyclo7.4.0.0,2,7tridec-8-en-12-yl}ethan-1-ol
• CAS No: 1696177-20-4
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6426347
• PubChem ID: 103281432
• Update Time: 2024-01-12

2-{1,8,10-triazatricyclo7.4.0.0,2,7tridec-8-en-12-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1,8,10-triazatricyclo7.4.0.0,2,7tridec-8-en-12-yl}ethan-1-ol
• 1696177-20-4
• 2-{1,8,10-triazatricyclo[7.4.0.0,2,7]tridec-8-en-12-yl}ethan-1-ol
• EN300-1119539

• Inchi： 1S/C12H21N3O/c16-6-5-9-7-13-12-14-10-3-1-2-4-11(10)15(12)8-9/h9-11,16H,1-8H2,(H,13,14)
• InChI Key： RJQZJBGFNAAMQT-UHFFFAOYSA-N
• SMILES： OCCC1CN=C2NC3CCCCC3N2C1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines